A Ni(i)Fe(ii) analogue of the Ni-L state of the active site of the [NiFe] hydrogenases†

Chemical Communications Pub Date: 2015-09-30 DOI: 10.1039/C5CC05881C

Abstract

[Ni(L1)Fe(tBuNC)4](PF6)2 is a robust NiIIFeII complex that undergoes a reversible one-electron reduction. Spectroscopic and theoretical studies show that [Ni(L1)Fe(tBuNC)4]+ is an unprecedented NiIFeII species that reproduces the electronic configuration of the Ni-L state of the [NiFe] hydrogenases.

Graphical abstract: A Ni(i)Fe(ii) analogue of the Ni-L state of the active site of the [NiFe] hydrogenases
A Ni(i)Fe(ii) analogue of the Ni-L state of the active site of the [NiFe] hydrogenases†
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